2-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide

• IUPAC Name: 2-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C18H21NO3/c1-3-21-11-12-22-17-10-5-4-9-16(17)18(20)19-15-8-6-7-14(2)13-15/h4-10,13H,3,11-12H2,1-2H3,(H,19,20)
• InChI Key: PXAZADQVVUPLPW-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

2-(2-ethoxyethoxy)-N-(3-methylphenyl)benzamide, commonly known as EMBI, is a chemical compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicine and pharmacology.

Mechanism of Action

The mechanism of action of EMBI is not fully understood. However, it has been suggested that EMBI exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation. Moreover, EMBI has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
EMBI has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Moreover, EMBI has been shown to decrease the levels of reactive oxygen species (ROS), which are responsible for oxidative stress and cell damage. In addition, EMBI has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using EMBI in lab experiments is its high potency and selectivity. It has been shown to have a low toxicity profile and a high therapeutic index, which makes it a potential candidate for drug development. Moreover, EMBI is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using EMBI in lab experiments is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on EMBI. One of the potential applications of EMBI is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Moreover, EMBI can be further studied for its potential applications in the treatment of other types of cancer. Furthermore, the development of new formulations of EMBI with improved solubility and bioavailability can enhance its efficacy in vivo. Finally, the identification of new targets and mechanisms of action of EMBI can lead to the discovery of new therapeutic agents with improved efficacy and selectivity.

Synthesis Methods

The synthesis of EMBI involves the reaction of 3-methylbenzoic acid with ethoxyacetyl chloride in the presence of triethylamine, followed by the reaction with ethylene glycol to form the ethylene glycol ester of 3-methylbenzoic acid. The resulting ester is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-ethoxyethanol in the presence of triethylamine to form EMBI.

Scientific Research Applications

EMBI has been studied extensively for its potential applications in scientific research. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. In addition, EMBI has been found to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. Moreover, EMBI has been shown to have neuroprotective effects, which make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.